Cas no 1474071-10-7 (4-amino-N,1-dimethyl-N-phenyl-1H-pyrazole-5-carboxamide)

• Product Name: 4-amino-N,1-dimethyl-N-phenyl-1H-pyrazole-5-carboxamide
• CAS No: 1474071-10-7
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 5170583
• Update Time: 2025-11-01

4-amino-N,1-dimethyl-N-phenyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N,1-dimethyl-N-phenyl-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 4-amino-N,1-dimethyl-N-phenyl-

• Inchi： 1S/C12H14N4O/c1-15(9-6-4-3-5-7-9)12(17)11-10(13)8-14-16(11)2/h3-8H,13H2,1-2H3
• InChI Key： OUVZPSHGPAEVSR-UHFFFAOYSA-N
• SMILES： N1(C)C(C(N(C)C2=CC=CC=C2)=O)=C(N)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-amino-N,1-dimethyl-N-phenyl-1H-pyrazole-5-carboxamide

Comprehensive Overview of 4-amino-N,1-dimethyl-N-phenyl-1H-pyrazole-5-carboxamide (CAS No. 1474071-10-7)

4-amino-N,1-dimethyl-N-phenyl-1H-pyrazole-5-carboxamide, with the CAS number 1474071-10-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole carboxamide family, a class known for its diverse biological activities and applications in drug discovery. The presence of both amino and phenyl groups in its structure enhances its potential as a building block for designing novel therapeutic agents. Researchers are particularly interested in its role as a kinase inhibitor scaffold, which aligns with current trends in targeting protein kinases for cancer and inflammatory diseases.

In recent years, the demand for heterocyclic compounds like 4-amino-N,1-dimethyl-N-phenyl-1H-pyrazole-5-carboxamide has surged due to their versatility in medicinal chemistry. A common query among scientists is how this compound compares to other pyrazole derivatives in terms of bioavailability and metabolic stability. Studies suggest that its methyl-substituted phenyl group may improve lipophilicity, a critical factor for membrane permeability in drug candidates. This property makes it a promising candidate for optimizing lead compounds in preclinical development.

The synthesis of CAS 1474071-10-7 typically involves multi-step reactions, including condensation and amination processes. One of the trending topics in synthetic chemistry is the exploration of green chemistry approaches for such compounds. Researchers are investigating catalysts and solvents that reduce environmental impact while maintaining high yields—a concern frequently raised in AI-driven literature searches. Additionally, computational tools like molecular docking are being employed to predict the binding affinity of this molecule with biological targets, addressing another hot topic in computer-aided drug design (CADD).

From an industrial perspective, 4-amino-N,1-dimethyl-N-phenyl-1H-pyrazole-5-carboxamide is often discussed in the context of patent landscapes and intellectual property. Companies are actively filing patents for analogs of this compound, particularly for applications in crop protection and veterinary medicine. Its structural flexibility allows for modifications that can target specific pests or pathogens, aligning with the growing need for sustainable agriculture solutions. This has led to increased searches for structure-activity relationship (SAR) studies related to this chemical entity.

Quality control and analytical characterization of CAS 1474071-10-7 are also critical discussion points. Advanced techniques such as HPLC-MS and NMR spectroscopy are routinely used to verify purity and confirm structural integrity. The compound’s chromatographic behavior and spectral data are frequently documented in open-access databases, catering to the rising demand for open science resources. Furthermore, stability studies under various pH conditions and temperature ranges are essential for determining its shelf life—a practical consideration for both researchers and manufacturers.

In conclusion, 4-amino-N,1-dimethyl-N-phenyl-1H-pyrazole-5-carboxamide (CAS No. 1474071-10-7) represents a multifaceted compound with broad applicability across life sciences. Its relevance to drug discovery, agrochemical innovation, and method development ensures its continued prominence in scientific literature. As interdisciplinary research expands, this molecule is poised to remain a key subject in discussions about small-molecule therapeutics and rational molecular design.